Cas no 1805462-95-6 (2-Mercapto-6-nitronicotinonitrile)

• Product Name: 2-Mercapto-6-nitronicotinonitrile
• CAS No: 1805462-95-6
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• CID: 4903974
• Update Time: 2025-10-23

2-Mercapto-6-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-6-nitronicotinonitrile

• Inchi： 1S/C6H3N3O2S/c7-3-4-1-2-5(9(10)11)8-6(4)12/h1-2H,(H,8,12)
• InChI Key： NQAOLVPCYDYERY-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC=C([N+](=O)[O-])N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 355
• XLogP3: 0.8
• Topological Polar Surface Area: 114

Additional information on 2-Mercapto-6-nitronicotinonitrile

2-Mercapto-6-nitronicotinonitrile

2-Mercapto-6-nitronicotinonitrile is a compound with the CAS number 1805462-95-6, and it belongs to the class of organic compounds known as thiocyanates. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agriculture, and materials science. The molecule consists of a thiouracil core with a mercapto group (-SH) at position 2 and a nitro group (-NO₂) at position 6, along with a cyano group (-CN) at position 3. This combination of functional groups imparts the compound with versatile reactivity and makes it a valuable tool in modern chemistry.

Recent studies have highlighted the role of 2-Mercapto-6-nitronicotinonitrile in redox reactions, where its thiol group plays a crucial role in electron transfer processes. This property has been leveraged in the development of novel cathode materials for lithium-ion batteries, where the compound exhibits superior electrochemical performance compared to traditional materials. Researchers have also explored its potential as a biological reagent, particularly in the context of enzyme inhibition studies, where its ability to bind to specific protein residues has shown promise in drug discovery.

In the field of agriculture, 2-Mercapto-6-nitronicotinonitrile has been investigated for its role as a plant growth regulator. Studies conducted under controlled conditions have demonstrated that this compound can enhance crop yields by modulating plant hormone levels, particularly auxins and cytokinins. This application is particularly relevant in light of the growing demand for sustainable agricultural practices and the need to address food security challenges.

The synthesis of 2-Mercapto-6-nitronicotinonitrile involves a multi-step process that typically begins with the preparation of intermediate compounds such as thiourea derivatives. Recent advancements in catalytic techniques have enabled the synthesis of this compound with higher yields and improved purity, making it more accessible for large-scale applications. The compound's stability under various environmental conditions has also been extensively studied, with findings indicating that it is resistant to degradation under mild thermal and oxidative conditions.

From a structural standpoint, the arrangement of functional groups in 2-Mercapto-6-nitronicotinonitrile allows for significant versatility in chemical reactivity. The thiol group (-SH) is known for its nucleophilic properties, which enable it to participate in reactions such as Michael addition, while the nitro group (-NO₂) contributes to electrophilic interactions. This dual functionality makes the compound an attractive candidate for use in both organic synthesis and materials engineering.

In conclusion, 2-Mercapto-6-nitronicotinonitrile (CAS No: 1805462-95-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial development.